L-4-Methoxymandelic acid
Overview
Description
L-4-Methoxymandelic acid is a chemical compound used for research and development purposes . It has a molecular formula of C9H10O4 and a molecular weight of 182.17 .
Synthesis Analysis
The synthesis of L-4-Methoxymandelic acid involves a liquid chromatography-tandem mass spectrometry method . This method is sensitive and easy for the determination of catecholamine metabolites, including 4-hydroxy-3-methoxyphenylglycol sulfate (HMPG sulfate), vanillylmandelic acid (VMA), and homovanillic acid (HVA) .Molecular Structure Analysis
The molecular structure of L-4-Methoxymandelic acid consists of nine carbon atoms, ten hydrogen atoms, and four oxygen atoms . The average mass is 182.173 Da and the monoisotopic mass is 182.057907 Da .Physical And Chemical Properties Analysis
L-4-Methoxymandelic acid is a solid substance with a melting point of 108-111 °C . It is soluble in water .Scientific Research Applications
Chromatography
L-4-Methoxymandelic acid: is utilized in chromatographic processes to separate and analyze complex mixtures. Its unique properties allow it to act as a standard in calibrating equipment and verifying the purity of other substances. The compound’s stability under various conditions makes it an ideal candidate for high-performance liquid chromatography (HPLC) and gas chromatography (GC) applications .
Enzymatic Studies
This compound serves as a substrate in enzymatic reactions, particularly in studies involving oxidoreductases . Researchers use L-4-Methoxymandelic acid to investigate the kinetics and mechanisms of enzymes like lignin peroxidase, which plays a crucial role in the degradation of lignin, a complex aromatic polymer .
Safety and Hazards
When handling L-4-Methoxymandelic acid, it’s advised to avoid dust formation, breathing mist, gas, or vapors. Contact with skin and eyes should be avoided. Use personal protective equipment and ensure adequate ventilation. In case of accidental ingestion or inhalation, seek immediate medical attention .
Mechanism of Action
Mode of Action
The mode of action of L-4-Methoxymandelic acid involves its interaction with its targets, leading to various biochemical changes. One such interaction is the veratryl alcohol-mediated oxidation of 4-methoxymandelic acid by lignin peroxidase .
Biochemical Pathways
It is known that the compound plays a role in the oxidation process mediated by veratryl alcohol and lignin peroxidase .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Result of Action
It is known that the compound is involved in the oxidation process mediated by veratryl alcohol and lignin peroxidase .
properties
IUPAC Name |
(2S)-2-hydroxy-2-(4-methoxyphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O4/c1-13-7-4-2-6(3-5-7)8(10)9(11)12/h2-5,8,10H,1H3,(H,11,12)/t8-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITECRQOOEQWFPE-QMMMGPOBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)[C@@H](C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40426245 |
Source
|
| Record name | L-4-Methoxymandelic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40426245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
L-4-Methoxymandelic acid | |
CAS RN |
75172-66-6 |
Source
|
| Record name | L-4-Methoxymandelic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40426245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2S)-2-hydroxy-2-(4-methoxyphenyl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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